2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide

• IUPAC Name: 2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide
• InChI: InChI=1S/C12H14N2O3S/c1-2-7-17-13-11(15)8-14-9-5-3-4-6-10(9)18-12(14)16/h3-6H,2,7-8H2,1H3,(H,13,15)
• InChI Key: KKIYWFVMNJEYDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCONC(=O)CN1C2=CC=CC=C2SC1=O
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide is a chemical compound that belongs to the benzothiazole family Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide typically involves the reaction of 2-aminobenzothiazole with propoxyacetyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The amide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted amides or thioamides.

Scientific Research Applications

2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various pathways, potentially leading to therapeutic effects such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-oxo-1,3-benzothiazol-3-yl)acetic acid
• (2-oxo-1,3-benzothiazol-3-yl)methyl ethylcarbamate
• 3-(2-oxo-1,3-benzothiazol-3-yl)propanenitrile

Uniqueness

2-(2-oxo-1,3-benzothiazol-3-yl)-N-propoxyacetamide is unique due to its specific functional groups, which confer distinct chemical and biological properties. Its propoxyacetamide moiety differentiates it from other benzothiazole derivatives, potentially leading to unique interactions with biological targets and distinct applications in various fields.